3-methoxy-1-methyl-N-(2-((3-(methylsulfonamido)phenyl)amino)-2-oxoethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-[3-(methanesulfonamido)anilino]-2-oxoethyl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H19N5O5S/c1-20-9-12(15(18-20)25-2)14(22)16-8-13(21)17-10-5-4-6-11(7-10)19-26(3,23)24/h4-7,9,19H,8H2,1-3H3,(H,16,22)(H,17,21)
• InChI Key: LJDMNWAGORYTFH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC(=O)NC2=CC(=CC=C2)NS(=O)(=O)C
• Molecular Formula: C15H19N5O5S
• Molecular Weight: 381.4 g/mol

Description

3-methoxy-1-methyl-N-(2-((3-(methylsulfonamido)phenyl)amino)-2-oxoethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H19N5O5S and its molecular weight is 381.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed novel pyrazole and pyrazolo[1,5-a]pyrimidine derivatives through innovative synthesis methods. For example, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides by reacting N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate, showcasing a pathway for creating compounds with potential cytotoxic activity against cancer cells (Hassan, Hafez, & Osman, 2014).

Biological Activities

A variety of synthesized compounds exhibit promising biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects. Mert et al. (2015) discussed the synthesis of pyrazole-3,4-dicarboxamide derivatives with sulfonamide moieties, evaluating their inhibitory effects on carbonic anhydrase enzymes, indicating potential therapeutic applications (Mert et al., 2015).

Catalysis and Green Chemistry

The role of novel compounds in catalysis and green chemistry has also been a focus. Moosavi-Zare et al. (2013) highlighted the use of disulfonic acid imidazolium chloroaluminate as a novel catalyst for the efficient synthesis of pyrazole derivatives under green conditions, demonstrating the compound's relevance in sustainable chemical processes (Moosavi‐Zare et al., 2013).

Inhibition Studies

Investigations into the inhibitory effects of synthesized compounds on various biological targets offer insights into their potential pharmaceutical applications. Xu et al. (2004) presented the crystal structure of an enzyme complexed with a non-folate based inhibitor, providing a foundation for the development of anticancer agents with novel mechanisms of action (Xu, Li, Olson, & Wilson, 2004).